Cas no 62584-63-8 (Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-)
62584-63-8 structure
Product Name:Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-
CAS No:62584-63-8
MF:C22H15NO2
MW:325.360005617142
CID:439142
PubChem ID:71384940
Update Time:2025-04-19
Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-
- 4-[3-oxo-3-(4-phenoxyphenyl)prop-1-enyl]benzonitrile
- 4-[3-Oxo-3-(4-phenoxyphenyl)prop-1-en-1-yl]benzonitrile
- 62584-63-8
- DTXSID50807187
-
- Inchi: 1S/C22H15NO2/c23-16-18-8-6-17(7-9-18)10-15-22(24)19-11-13-21(14-12-19)25-20-4-2-1-3-5-20/h1-15H
- InChI Key: WONAHFAXLXXVHR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C(C=CC2C=CC(C#N)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 325.11035
- Monoisotopic Mass: 325.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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